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Compound of Interest

Compound Name: Psilocin O-Glucuronide

Cat. No.: B13414854 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of

Psilocin O-Glucuronide. Adherence to these procedures is vital for ensuring laboratory safety,

environmental protection, and regulatory compliance. As a metabolite of the psychoactive

compound psilocin, Psilocin O-Glucuronide must be handled with the same level of caution

as a controlled substance.

I. Understanding the Compound: Key Data
Psilocin O-Glucuronide is the primary Phase II metabolite of psilocin, the active form of

psilocybin.[1] In the body, it is a key detoxification product, rendering psilocin inactive and

facilitating its excretion.[1] While specific disposal guidelines for Psilocin O-Glucuronide are

not readily available, its relationship to psilocin, a Schedule I controlled substance in many

jurisdictions, necessitates that its disposal be managed in accordance with regulations for

controlled substances.

Below is a summary of the known chemical and physical properties of Psilocin O-
Glucuronide:
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Property Value Source

CAS Number 514212-83-0 [2][3][4]

Molecular Formula C18H24N2O7 [3]

Molecular Weight 380.4 g/mol [3][4]

Appearance White to Off-White Solid [2]

Solubility
DMSO (Slightly), Water

(Slightly)
[2]

Stability Hygroscopic [2]

II. Pre-Disposal: Hazard Assessment and Safety
Precautions
Before initiating any disposal procedures, a thorough risk assessment must be conducted.

Personnel handling Psilocin O-Glucuronide should be trained on the potential hazards

associated with controlled substances and their metabolites.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety glasses or goggles must be worn.

Lab Coat: A lab coat should be worn to protect from potential splashes.

III. Step-by-Step Disposal Protocol
The disposal of Psilocin O-Glucuronide must comply with all local, state, and federal

regulations governing controlled substances. The following protocol provides a general

framework; however, it is imperative to consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance.

Step 1: Consultation with EHS
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Contact your institution's EHS department to inform them of your intent to dispose of a

controlled substance metabolite.

Provide them with all available information on Psilocin O-Glucuronide, including its Safety

Data Sheet (SDS) if available, or the SDS of its parent compound, psilocin.

The EHS department will provide guidance on the specific disposal requirements and may

assist in coordinating with a licensed hazardous waste contractor.

Step 2: Segregation and Labeling

Psilocin O-Glucuronide waste must be segregated from other chemical waste streams.

Use a dedicated, leak-proof, and clearly labeled waste container. The label should include:

"Hazardous Waste"

"Psilocin O-Glucuronide"

The full chemical name: (2S,3S,4S,5R,6S)-6-[[3-[2-(dimethylamino)ethyl]-1H-indol-4-

yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid[3]

CAS Number: 514212-83-0

An indication of its potential classification as a controlled substance.

Step 3: On-Site Neutralization (If Permissible and Feasible)

On-site chemical degradation may be an option to render the compound non-psychoactive.

However, this should only be performed if a validated protocol is available and approved by

your EHS department.

Caution: Do not attempt any chemical neutralization without a validated procedure and

proper safety controls in place.

Step 4: Secure Storage Pending Disposal
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Store the labeled waste container in a secure, designated area with restricted access, as is

required for Schedule I substances.[5]

Maintain a detailed inventory and disposal log, documenting the quantity of waste generated

and the date of generation.

Step 5: Off-Site Disposal by a Licensed Contractor

Engage a licensed hazardous waste disposal contractor that is authorized to handle and

transport controlled substances. Your EHS department will likely have a list of approved

vendors.

The contractor will be responsible for the ultimate destruction of the waste, typically through

high-temperature incineration, in compliance with all regulatory requirements.[6]

IV. Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Psilocin O-Glucuronide.
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Caption: Disposal workflow for Psilocin O-Glucuronide.
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By following these procedures, researchers and laboratory personnel can ensure the safe and

compliant disposal of Psilocin O-Glucuronide, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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